Cas no 1893931-79-7 (tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate
• CAS No: 1893931-79-7
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6452062
• PubChem ID: 115071723
• Update Time: 2025-10-31

tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate
• EN300-1883686
• tert-butyl N-{1-[2-(methylamino)ethyl]cyclohexyl}carbamate
• 1893931-79-7

• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-14(10-11-15-4)8-6-5-7-9-14/h15H,5-11H2,1-4H3,(H,16,17)
• InChI Key： HTEFOWCFYPTPTF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCNC)CCCCC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate

tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate (CAS No. 1893931-79-7)

The compound tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate, identified by the CAS registry number 1893931-79-7, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and advanced materials due to their versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its unique structure, featuring a cyclohexane ring substituted with a methylaminoethyl group and a tert-butyl carbamate moiety, makes it an ideal candidate for exploring novel drug delivery systems and catalytic processes. Researchers have demonstrated that the compound exhibits excellent stability under physiological conditions, making it suitable for biomedical applications.

In terms of synthesis, the preparation of tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of advanced catalysts and green chemistry principles has significantly improved the yield and purity of the compound, aligning with current trends toward sustainable chemical manufacturing.

The compound's physical properties, such as its melting point and solubility, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies reveal that the compound exhibits a high degree of thermal stability, which is advantageous for its use in high-temperature industrial processes.

One of the most promising areas of research involving this compound is its application in polymer chemistry. Scientists have successfully incorporated it into polymeric networks to create stimuli-responsive materials with potential applications in sensors and actuators. The ability of the compound to form hydrogen bonds with polymer chains enhances the mechanical properties of the resulting materials, making them highly desirable for advanced technological applications.

In addition to its chemical versatility, the environmental impact of tert-butyl N-{1-2-(methylamino)ethylcyclohexyl}carbamate has been a topic of recent interest. Studies indicate that the compound undergoes efficient biodegradation under controlled conditions, reducing its ecological footprint compared to traditional synthetic materials.

The future outlook for this compound is bright, with ongoing research focusing on its potential as a precursor for novel nanomaterials and biodegradable polymers. Its unique combination of chemical reactivity, thermal stability, and environmental compatibility positions it as a key player in the development of sustainable chemical technologies.